Cas no 70838-83-4 (Phthalic-13C Acid)

• Product Name: Phthalic-13C Acid
• CAS No: 70838-83-4
• MF: C₈H₆O₄
• MW: 168.11615228653
• CID: 975679
• PubChem ID: 16213470
• Update Time: 2025-04-19

Phthalic-13C Acid Chemical and Physical Properties

Names and Identifiers

• phthalic acid (carboxyl-13c)
• 1,2-(Benzene-d4)dicarboxylic Acid
• 490520_ALDRICH
• o-Carboxybenzoic Acid-13C2
• o-Dicarboxybenzene-13C2
• Phthalic Acid-13C2
• Phthalic acid-2,2-13C2
• Phthalic acid-carboxy-13C2
• Phthalsaeure-< carboxyl-13C>
• Sunftal 20-13C2
• DTXSID10583975
• 70838-83-4
• CID 16213470
• 254110-94-6
• Benzene-1,2-(~13~C_2_)dicarboxylic acid
• Phthalic-(dicarboxyl-13C2) acid, 99 atom % 13C
• Phthalic-13C Acid

• Inchi： 1S/C8H6O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)(H,11,12)/i7+1,8+1
• InChI Key： XNGIFLGASWRNHJ-BFGUONQLSA-N
• SMILES： O[13C](C1C=CC=CC=1[13C](=O)O)=O

Computed Properties

• Exact Mass: 168.03331834g/mol
• Monoisotopic Mass: 168.03331834g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 210-211 °C(lit.)

Phthalic-13C Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids